N-[(2S,3S)-3-Amino-2-hydroxy-3-[4-(trifluoromethoxy)phenyl]propyl]-4-tert-butyl-N-cyclobutylbenzenesulfonamide

• IUPAC Name: N-[(2S,3S)-3-amino-2-hydroxy-3-[4-(trifluoromethoxy)phenyl]propyl]-4-tert-butyl-N-cyclobutylbenzenesulfonamide
• InChI: InChI=1S/C24H31F3N2O4S/c1-23(2,3)17-9-13-20(14-10-17)34(31,32)29(18-5-4-6-18)15-21(30)22(28)16-7-11-19(12-8-16)33-24(25,26)27/h7-14,18,21-22,30H,4-6,15,28H2,1-3H3/t21-,22-/m0/s1
• InChI Key: KEEHEUGOPCFXAV-VXKWHMMOSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N(CC(C(C2=CC=C(C=C2)OC(F)(F)F)N)O)C3CCC3
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)S(=O)(=O)N(C[C@@H]([C@H](C2=CC=C(C=C2)OC(F)(F)F)N)O)C3CCC3
• Molecular Formula: C24H31F3N2O4S
• Molecular Weight: 500.6 g/mol

Description

SPL-410 is a highly potent and selective inhibitor of the enzyme Signal Peptide Peptidase Like 2a (SPPL2a). This compound is hydroxyethylamine-based and exhibits an IC50 value of 9 nanomolar, indicating its high efficacy . SPL-410 is orally active, making it a promising candidate for therapeutic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of SPL-410 involves multiple steps, starting with the preparation of the hydroxyethylamine core. The process includes the following steps:

Formation of the hydroxyethylamine core: This involves the reaction of an appropriate amine with an epoxide under basic conditions.

Functionalization: The hydroxyethylamine core is then functionalized with various substituents to achieve the desired chemical structure.

Purification: The final product is purified using techniques such as column chromatography to achieve high purity.

Industrial Production Methods: Industrial production of SPL-410 follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving automated synthesis and high-throughput purification techniques .

Chemical Reactions Analysis

Types of Reactions: SPL-410 undergoes several types of chemical reactions, including:

Oxidation: SPL-410 can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: The compound can also undergo reduction reactions, typically using reducing agents like sodium borohydride.

Substitution: SPL-410 can participate in substitution reactions, where functional groups on the molecule are replaced with other groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution: Reagents such as alkyl halides and nucleophiles are used for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce deoxygenated forms .

Scientific Research Applications

SPL-410 has a wide range of scientific research applications, including:

Chemistry: Used as a tool compound to study the inhibition of SPPL2a and its effects on various biochemical pathways.

Biology: Employed in research to understand the role of SPPL2a in cellular processes, particularly in immune cells.

Medicine: Investigated for its potential therapeutic applications in treating autoimmune diseases such as rheumatoid arthritis, systemic lupus erythematosus, and multiple sclerosis.

Industry: Utilized in the development of new drugs targeting SPPL2a, contributing to the advancement of pharmaceutical research.

Mechanism of Action

SPL-410 exerts its effects by inhibiting the enzyme SPPL2a. This enzyme is involved in the intramembrane cleavage of the membrane-bound N-terminal p8 fragment of CD74. By inhibiting SPPL2a, SPL-410 prevents the processing of CD74, leading to the accumulation of its substrate and a reduction in the number of B-cells and myeloid dendritic cells . This mechanism is particularly relevant in the context of autoimmune diseases, where modulation of the immune system is beneficial .

Similar Compounds:

SPL-707: Another SPPL2a inhibitor with similar properties but different chemical structure.

ATI-2341: A CXCR4 agonist with different targets but used in similar research contexts.

Uniqueness of SPL-410: SPL-410 is unique due to its high potency, selectivity, and oral bioavailability. Its hydroxyethylamine-based structure provides a distinct advantage in terms of stability and efficacy compared to other inhibitors .